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  3. (Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
(Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid (Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
Brand Name: Vulcanchem
CAS No.: 130273-99-3
VCID: VC21211236
InChI: InChI=1S/C23H32O4/c1-3-4-5-8-16(2)21(24)12-11-19-20-14-17(9-6-7-10-23(26)27)13-18(20)15-22(19)25/h6,9,11-13,16,18-22,24-25H,3,7-8,10,14-15H2,1-2H3,(H,26,27)/b9-6-,12-11+/t16-,18-,19+,20-,21+,22+/m0/s1
SMILES: CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol

(Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid

CAS No.: 130273-99-3

Cat. No.: VC21211236

Molecular Formula: C23H32O4

Molecular Weight: 372.5 g/mol

* For research use only. Not for human or veterinary use.

(Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid - 130273-99-3

Specification

CAS No. 130273-99-3
Molecular Formula C23H32O4
Molecular Weight 372.5 g/mol
IUPAC Name (Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
Standard InChI InChI=1S/C23H32O4/c1-3-4-5-8-16(2)21(24)12-11-19-20-14-17(9-6-7-10-23(26)27)13-18(20)15-22(19)25/h6,9,11-13,16,18-22,24-25H,3,7-8,10,14-15H2,1-2H3,(H,26,27)/b9-6-,12-11+/t16-,18-,19+,20-,21+,22+/m0/s1
Standard InChI Key LHDZAKZWZVBVTK-RISFQUNISA-N
Isomeric SMILES CCC#CC[C@H](C)[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)/C=C\CCC(=O)O)O)O
SMILES CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O
Canonical SMILES CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O

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